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Compound of Interest

Compound Name: 2-Bromobutanamide

Cat. No.: B1267324

For Researchers, Scientists, and Drug Development Professionals

This document provides a comprehensive overview of the safety and hazard profile of 2-
Bromobutanamide (CAS No: 5398-24-3). The information is compiled to assist researchers
and professionals in drug development in making informed decisions regarding the handling,
storage, and use of this compound. All quantitative data is presented in structured tables, and
where available, descriptions of relevant experimental protocols are provided.

Chemical and Physical Properties

2-Bromobutanamide is an organic compound that serves as a building block in various
synthetic chemical processes.[1] Its utility in medicinal chemistry and organic synthesis is
noteworthy, particularly as an intermediate in the preparation of pharmaceuticals and other
biologically active molecules.[1] A summary of its key physical and chemical properties is
provided below.
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Property Value Reference(s)
Molecular Formula CaHsBrNO [1112][3]
Molecular Weight 166.02 g/mol [11[2][3]
IUPAC Name 2-bromobutanamide [2]
CAS Number 5398-24-3 [2][3]
Appearance CoIorI-ess to pale yellow liquid o

or solid
Boiling Point 250.2°C at 760 mmHg [3]
Density 1.524 g/cm3 [3]
Flash Point 105.1°C [3]

Vapor Pressure

0.022 mmHg at 25°C

[3]

Solubility

Soluble in polar solvents like

water and alcohols

[1]

Hazard Identification and GHS Classification

Based on notifications to the ECHA C&L Inventory, 2-Bromobutanamide is classified with the
following hazards under the Globally Harmonized System of Classification and Labelling of
Chemicals (GHS).[2]
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. . Hazard
Hazard Class Category Pictogram Signal Word
Statement
Acute Toxicity, ) ) H302: Harmful if
Irritant Warning
Oral swallowed
Skin
) o ] ) H315: Causes
Corrosion/Irritatio 2 Irritant Warning o
skin irritation
n
Serious Eye H319: Causes
Damage/Eye 2A Irritant Warning serious eye
Irritation irritation
Specific Target H335: May
Organ Toxicity, 3 Irritant Warning cause respiratory

Single Exposure

irritation

Precautionary Statements: A comprehensive list of precautionary statements can be found in

the PubChem database entry for this compound.[2] These include recommendations for
prevention (e.g., P261, P280), response (e.g., P301+P317, P305+P351+P338), storage (e.g.,
P403+P233), and disposal (e.g., P501).[2]

Toxicological Summary

While specific quantitative toxicological data such as LD50 (median lethal dose) or LC50

(median lethal concentration) for 2-Bromobutanamide are not readily available in the public

domain, the GHS classification indicates a profile of moderate acute oral toxicity and significant

irritant properties to the skin, eyes, and respiratory system.[2]

Experimental Protocols for Hazard Assessment

Detailed experimental protocols for the safety assessment of 2-Bromobutanamide are not

publicly available. However, the following sections describe standardized methodologies that

would be used to evaluate the hazards identified by the GHS classification. These descriptions

are based on established OECD guidelines and general practices in toxicology.

Acute Oral Toxicity (as per OECD Guideline 423)
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The "Acute Toxic Class Method" is a stepwise procedure using a small number of animals. The
method involves the administration of the test substance by oral gavage in a sequential
manner. The starting dose is selected from one of four fixed levels. The outcome of the initial
animal determines the dosing for subsequent animals. The test concludes when a stopping
criterion is met, which allows for the classification of the substance into a specific toxicity class.
Observations of the animals for signs of toxicity are conducted for at least 14 days.

Skin Irritation (based on OECD Guideline 439: In Vitro
Skin Irritation)

This in vitro method utilizes reconstructed human epidermis (RhE) models to assess skin
irritation potential. A small amount of 2-Bromobutanamide would be applied topically to the
tissue surface. After a defined exposure period, the chemical is removed, and the tissue is
incubated. The viability of the cells is then determined using a cell viability assay, such as the
MTT assay.[3] A reduction in cell viability below a certain threshold (typically < 50%) would
classify the substance as a skin irritant.[3]

Eye Irritation (based on OECD Guideline 492:
Reconstructed human Cornea-like Epithelium test
method)

Similar to the skin irritation test, this in vitro method uses a three-dimensional reconstructed
human cornea-like epithelium model. The test chemical is applied to the epithelial surface, and
after an exposure period, cell viability is measured. This method is used to identify chemicals
that are not classified as eye irritants. For a full classification, other tests, such as the Bovine
Corneal Opacity and Permeability (BCOP) test (OECD 437), may be employed, which measure
changes in corneal opacity and permeability after exposure to the test substance.

Specific Target Organ Toxicity - Single Exposure
(Respiratory Irritation)

The assessment of respiratory irritation often involves whole-body exposure of rodents in
inhalation chambers. Parameters such as respiratory rate, tidal volume, and sensory irritation
are measured. Histopathological examination of the respiratory tract tissues is also conducted
to identify any cellular damage or inflammatory responses.
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Handling and Storage

Given the hazardous nature of 2-Bromobutanamide, strict safety protocols should be

followed.

» Handling: Use only in a well-ventilated area, preferably in a chemical fume hood.[4] Avoid
contact with skin, eyes, and clothing.[4] Wear appropriate personal protective equipment
(PPE), including chemical-resistant gloves, safety goggles, and a lab coat.[4] Avoid breathing

dust, fumes, or vapors.[4]

« Storage: Store in a tightly closed container in a cool, dry, and well-ventilated area.[4] Keep
away from incompatible substances and sources of ignition.[4]

Logical Workflow for Chemical Hazard Assessment

The following diagram illustrates a typical workflow for identifying and assessing the hazards of
a chemical substance like 2-Bromobutanamide.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

© 2025 BenchChem. All rights reserved. 5/6 Tech Support


https://www.benchchem.com/product/b1267324?utm_src=pdf-body
https://cir-reports.cir-safety.org/view-attachment/?id=749ad0aa-8d74-ec11-8943-0022482f06a6
https://cir-reports.cir-safety.org/view-attachment/?id=749ad0aa-8d74-ec11-8943-0022482f06a6
https://cir-reports.cir-safety.org/view-attachment/?id=749ad0aa-8d74-ec11-8943-0022482f06a6
https://cir-reports.cir-safety.org/view-attachment/?id=749ad0aa-8d74-ec11-8943-0022482f06a6
https://cir-reports.cir-safety.org/view-attachment/?id=749ad0aa-8d74-ec11-8943-0022482f06a6
https://cir-reports.cir-safety.org/view-attachment/?id=749ad0aa-8d74-ec11-8943-0022482f06a6
https://www.benchchem.com/product/b1267324?utm_src=pdf-body
https://www.benchchem.com/product/b1267324?utm_src=pdf-body-img
https://www.benchchem.com/product/b1267324?utm_src=pdf-custom-synthesis
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1267324?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGH@ Foundational & Exploratory

Check Availability & Pricing

References

e 1. Ocular Irritation test with medical devices (EN 10993-23: 2021). - IVAMI [ivami.com]

e 2. 2-Bromobutanamide | C4H8BrNO | CID 220998 - PubChem [pubchem.ncbi.nlm.nih.gov]
e 3.iivs.org [iivs.org]

e 4. cir-reports.cir-safety.org [cir-reports.cir-safety.org]

 To cite this document: BenchChem. [2-Bromobutanamide: A Technical Safety and Hazard
Whitepaper]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1267324#2-bromobutanamide-safety-data-sheet-
and-hazards]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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